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Compound of Interest

Compound Name: Brexpiprazole S-oxide

CAS No.: 1191900-51-2

Cat. No.: B1371586

Get Quote

Abstract
This application note details a robust and sensitive method for the identification and

characterization of Brexpiprazole S-oxide (DM-3411), a principal metabolite of the atypical

antipsychotic drug brexpiprazole, using Ultra-Performance Liquid Chromatography coupled

with Quadrupole Time-of-Flight Mass Spectrometry (UPLC-QTOF-MS/MS). Brexpiprazole is

metabolized in the liver primarily by CYP3A4 and CYP2D6 enzymes, with S-oxidation being a

key metabolic pathway.[1][2][3] The methodology presented herein provides a comprehensive

workflow for the separation, detection, and structural elucidation of this metabolite in various

biological matrices. This approach is crucial for drug metabolism and pharmacokinetic (DMPK)

studies in drug development.

Introduction
Brexpiprazole is a serotonin-dopamine activity modulator used in the treatment of

schizophrenia and as an adjunctive therapy for major depressive disorder.[1] Understanding its

metabolic fate is essential for evaluating its efficacy and safety profile. The S-oxide metabolite

of brexpiprazole, also known as DM-3411, is a significant metabolite found in both animal and
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human studies.[3][4] UPLC-QTOF-MS/MS offers high resolution and mass accuracy, making it

an ideal platform for the identification of drug metabolites.[5][6][7] This note provides a detailed

protocol for researchers, scientists, and drug development professionals.

Experimental Protocols
Sample Preparation
a) In Vitro Incubation with Liver Microsomes:

Prepare a stock solution of brexpiprazole (10 mM) in DMSO.

In a microcentrifuge tube, combine human liver microsomes (e.g., 0.5 mg/mL final

concentration), brexpiprazole (10 µM final concentration), and NADPH regenerating system

(e.g., 1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL glucose-6-phosphate

dehydrogenase, and 3.3 mM magnesium chloride) in a phosphate buffer (100 mM, pH 7.4).

Initiate the metabolic reaction by adding the NADPH regenerating system.

Incubate the mixture at 37°C for 60 minutes in a shaking water bath.

Terminate the reaction by adding an equal volume of ice-cold acetonitrile.

Vortex the sample for 1 minute and then centrifuge at 14,000 rpm for 10 minutes to

precipitate proteins.

Transfer the supernatant to a clean tube, evaporate to dryness under a gentle stream of

nitrogen.

Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 95:5 Water:Acetonitrile

with 0.1% formic acid) for UPLC-QTOF-MS/MS analysis.

b) Plasma Sample Preparation:

Thaw frozen plasma samples at room temperature.

To 100 µL of plasma, add 300 µL of ice-cold acetonitrile containing an internal standard (e.g.,

a stable isotope-labeled Brexpiprazole S-oxide-d8).[8]
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Vortex for 2 minutes to precipitate proteins.

Centrifuge at 14,000 rpm for 10 minutes at 4°C.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen.

Reconstitute the residue in 100 µL of the initial mobile phase for analysis.

UPLC-QTOF-MS/MS Instrumentation and Conditions
a) UPLC System:

Column: Acquity UPLC BEH C18 (2.1 x 50 mm, 1.7 µm) or equivalent.

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Flow Rate: 0.4 mL/min.

Column Temperature: 40°C.

Injection Volume: 5 µL.

Gradient Elution:

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website
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b) QTOF-MS/MS System:

Ionization Mode: Electrospray Ionization (ESI), Positive.

Capillary Voltage: 3.0 kV.

Sampling Cone Voltage: 40 V.

Source Temperature: 120°C.

Desolvation Temperature: 450°C.

Desolvation Gas Flow: 800 L/hr.

Cone Gas Flow: 50 L/hr.

Acquisition Mode: MS^E (a data-independent acquisition mode that collects precursor and

fragment ion data simultaneously).

Mass Range: m/z 50-1000.

Collision Energy: Low energy (e.g., 6 eV) for precursor ion data and a high-energy ramp

(e.g., 15-40 eV) for fragment ion data.

Data Presentation
The following table summarizes the expected quantitative data for brexpiprazole and its S-

oxide metabolite.
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Note: The exact m/z values and retention times may vary slightly depending on the specific

instrumentation and chromatographic conditions.

Mandatory Visualizations

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Caption: Experimental workflow for the identification of Brexpiprazole S-oxide.
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Caption: Metabolic pathway of Brexpiprazole to its S-oxide metabolite.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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